1-benzoyl-N-(4-methyl-1,3-thiazol-2-yl)-4-piperidinecarboxamide

• IUPAC Name: 1-benzoyl-N-(4-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H19N3O2S/c1-12-11-23-17(18-12)19-15(21)13-7-9-20(10-8-13)16(22)14-5-3-2-4-6-14/h2-6,11,13H,7-10H2,1H3,(H,18,19,21)
• InChI Key: ADZNQBCHOZDRBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)C2CCN(CC2)C(=O)C3=CC=CC=C3
• Molecular Formula: C17H19N3O2S
• Molecular Weight: 329.4 g/mol

Description

1-benzoyl-N-(4-methyl-1,3-thiazol-2-yl)-4-piperidinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is also known as BMT-047, and it belongs to the class of thiazolylpiperidine carboxamides.

Mechanism of Action

The mechanism of action of 1-benzoyl-N-(4-methyl-1,3-thiazol-2-yl)-4-piperidinecarboxamide is not fully understood. However, it has been suggested that it acts as an inhibitor of the enzyme acetylcholinesterase (AChE), which is responsible for the breakdown of the neurotransmitter acetylcholine. By inhibiting AChE, 1-benzoyl-N-(4-methyl-1,3-thiazol-2-yl)-4-piperidinecarboxamide increases the levels of acetylcholine in the brain, which can improve cognitive function and memory.
Biochemical and Physiological Effects:
Studies have shown that 1-benzoyl-N-(4-methyl-1,3-thiazol-2-yl)-4-piperidinecarboxamide has a variety of biochemical and physiological effects. It has been shown to improve memory and cognitive function in animal models of Alzheimer's disease. It has also been shown to reduce pain and anxiety in animal models. Additionally, it has been shown to have anti-cancer properties, inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-benzoyl-N-(4-methyl-1,3-thiazol-2-yl)-4-piperidinecarboxamide is its potential therapeutic applications. It has shown promising results in the treatment of various diseases, and it has a relatively low toxicity profile. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are many potential future directions for the study of 1-benzoyl-N-(4-methyl-1,3-thiazol-2-yl)-4-piperidinecarboxamide. One potential direction is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Another potential direction is the study of the compound's mechanism of action, which could lead to the development of more effective therapeutic agents. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.

Scientific Research Applications

1-benzoyl-N-(4-methyl-1,3-thiazol-2-yl)-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential use as a painkiller and anxiolytic agent.